3-(2-methoxyethyl)-7-(3-phenyl-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-(2-methoxyethyl)-7-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C19H16N4O4/c1-26-10-9-23-18(24)14-8-7-13(11-15(14)20-19(23)25)17-21-16(22-27-17)12-5-3-2-4-6-12/h2-8,11H,9-10H2,1H3,(H,20,25)
• InChI Key: HSQOPJKJWISGLY-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C=C(C=C2)C3=NC(=NO3)C4=CC=CC=C4)NC1=O
• Molecular Formula: C19H16N4O4
• Molecular Weight: 364.4 g/mol

Description

3-(2-methoxyethyl)-7-(3-phenyl-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione is a chemical compound that belongs to the quinazoline family. It has been found to have potential applications in scientific research, particularly in the field of biochemistry and pharmacology.

Scientific Research Applications

Synthesis and Characterization

• Novel bioactive 1,2,4-oxadiazole natural product analogs, bearing moieties related to the compound of interest, have been synthesized and characterized. These analogs have shown potent antitumor activity against a panel of 11 cell lines in vitro, with significant potency observed in certain compounds (Maftei et al., 2013).

Biological Activities and Mechanisms

• The compound's structural relatives have been explored for their antimicrobial properties. Synthesis of new 3-[5-(4-substituted)phenyl-1,3,4-oxadiazole-2yl]-2-styrylquinazoline-4(3H)-ones demonstrated notable antibacterial and antifungal activities, indicating the potential of such structures in developing new antimicrobial agents (Gupta et al., 2008).

Chemical Properties and Applications

• Esters with the imidazo[1,5-c]quinazoline-3,5-dione ring have been characterized, providing insight into the chemical properties and potential applications of similar compounds in various fields, including pharmaceutical chemistry and material science (Hęclik et al., 2017).

Herbicidal Activities

• Triketone-containing quinazoline-2,4-dione derivatives have been synthesized and evaluated for their herbicidal activities. Several compounds displayed superior weed control compared to existing herbicides, highlighting the agricultural applications of such chemical structures (Wang et al., 2014).

Antitumor Proliferation

• Quinazoline-2,4(1H,3H)-diones have been identified for their antitumor proliferation properties. An improved synthesis method provided derivatives that significantly inhibited the growth of human tumor cell lines, suggesting a promising avenue for cancer therapy research (Zhou et al., 2013).